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Compound of Interest

Compound Name: 6-Fluoronicotinonitrile

Cat. No.: B1316003

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Fluoronicotinonitrile, also known as 6-fluoro-3-pyridinecarbonitrile, is a fluorinated pyridine
derivative that serves as a key building block in the synthesis of various pharmaceutical and
agrochemical compounds. Its unique electronic properties, stemming from the presence of the
electron-withdrawing fluorine and nitrile groups on the pyridine ring, make it a valuable
intermediate in medicinal chemistry. This technical guide provides a comprehensive overview
of the core physicochemical properties of 6-Fluoronicotinonitrile, along with detailed
experimental protocols and logical workflows to aid researchers in its application.

Physicochemical Properties

The fundamental physicochemical characteristics of 6-Fluoronicotinonitrile are summarized
in the table below. These properties are crucial for understanding its behavior in chemical
reactions, for developing analytical methods, and for predicting its pharmacokinetic profile in
drug discovery.
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Property Value Reference(s)
CAS Number 3939-12-6 [11[2][3]
Molecular Formula CeHsFN:2 [11[2][3]
Molecular Weight 122.10 g/mol [1112][3]
Appearance Solid [1]

Purity >97% [1]

InChi Key VRLVOMUVHHHJIHB- o

UHFFFAOYSA-N
SMILES N#CC1=CC=C(F)N=C1 [4]
Storage Temperature Refrigerator [1]

Note: Specific values for melting point, boiling point, solubility, pKa, and logP for 6-
Fluoronicotinonitrile were not consistently available across the provided search results. The
data for related isomers or derivatives should not be used interchangeably. Researchers should
determine these properties experimentally for their specific sample.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful application of
6-Fluoronicotinonitrile in a research setting. The following sections outline methodologies for
its synthesis and analysis.

Synthesis of 6-Fluoronicotinonitrile

A common synthetic route to 6-Fluoronicotinonitrile involves a halogen exchange reaction
from a suitable precursor, such as 6-chloronicotinonitrile.

Reaction Scheme:

A plausible synthetic transformation is the nucleophilic aromatic substitution of a chlorine atom
with a fluoride ion.
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Synthesis of 6-Fluoronicotinonitrile

Reactants Reaction Conditions
6-Chloronicotinonitrile Fluorinating Agent (e.g., KF) (eAgrOSEAZOOlarSiﬁZZEte) Elevated Temperature

Reaction Mixture

Reaction Time

Work-up &#Purification

Quenching,
Extraction

;

Column Chromatography
or Recrystallization

Isolation

6-Fluoronicotinonitrile
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Analytical Workflow for Purity Assessment

Prepare a dilute solution
of 6-Fluoronicotinonitrile
in a suitable solvent
(e.g., Acetonitrile, Methanol)

Inject sample into
analytical instrument

Separation on
Chromatographic Column
(e.g., C18 for HPLC,

'

Detection
(e.g., UV for HPLC,

Analyze chromatogram
and/or mass spectrum

Determine purity based on
peak area percentage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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